Cas no 6968-62-3 (D-erythro-L-talo-Octonicacid, g-lactone)

• Product Name: D-erythro-L-talo-Octonicacid, g-lactone
• CAS No: 6968-62-3
• MF: C₈H₁₄O₈
• MW: 238.191963672638
• CID: 503947
• PubChem ID: 219893
• Update Time: 2025-04-19

D-erythro-L-talo-Octonicacid, g-lactone Chemical and Physical Properties

Names and Identifiers

• D-erythro-L-talo-Octonicacid, g-lactone
• Alpha,Beta-Glucooctanoic Gamma-Lactone
• D-ERYTHRO-L-TALO-OCTONIC ACID, .γ.-LACTONE
• D-erythro-L-talo-Octonic acid, &#947
• D-erythro-L-talo-octono-1,4-lactone
• -lactone
• 3,4-dihydroxy-5-(1,2,3,4-tetrahydroxybutyl)oxolan-2-one
• Oprea1_548835
• SCHEMBL5791674
• NSC-1678
• FT-0636318
• NUYDBDGECBIUPJ-UHFFFAOYSA-N
• D-erythro-L-talo-Octonic acid, .gamma.-lactone
• CHEMBL1253213
• NSC-1684
• l-Gala-l-ido-octonic lactone
• NSC1678
• D-THREO-L-IDO-OCTONIC ACID, .GAMMA.-LACTONE
• NSC1684
• 6968-62-3
• NCI60_001334
• DB-055322

• Inchi： 1S/C8H14O8/c9-1-2(10)3(11)4(12)7-5(13)6(14)8(15)16-7/h2-7,9-14H,1H2
• InChI Key： NUYDBDGECBIUPJ-UHFFFAOYSA-N
• SMILES： O1C(C(C(C1C(C(C(CO)O)O)O)O)O)=O

Computed Properties

• Exact Mass: 238.06900
• Monoisotopic Mass: 238.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: -3.3
• Topological Polar Surface Area: 148

Experimental Properties

• Color/Form: Not determined
• Density: 1.58
• Melting Point: 188 °C (dec.)(lit.)
• Boiling Point: 620.2°Cat760mmHg
• Flash Point: 250.9°C
• Refractive Index: 1.726
• PSA: 147.68000
• LogP: -4.29140
• Solubility: Not determined

D-erythro-L-talo-Octonicacid, g-lactone Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones